Cas no 1804130-00-4 (Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy)-)

• Product Name: Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy)-
• CAS No: 1804130-00-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5181897
• PubChem ID: 91647731
• Update Time: 2025-10-29

Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy)-

• Inchi： 1S/C13H19N3O/c1-2-9-16(8-1)13-12(4-3-6-15-13)17-11-5-7-14-10-11/h3-4,6,11,14H,1-2,5,7-10H2
• InChI Key： JJXSETYGAHGFNR-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC=C1OC1CCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy)-

Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy) (CAS No. 1804130-00-4)

Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy), also known by its CAS number 1804130-00-4, is a heterocyclic organic compound with a unique structure that combines pyridine and pyrrolidine moieties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential applications. The molecule's structure, which features a pyridine ring substituted with two pyrrolidine groups, contributes to its distinct chemical reactivity and physical properties.

The synthesis of Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy) involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions or ring-forming reactions.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The incorporation of pyrrolidine groups into the pyridine framework introduces electron-donating properties, making it suitable for applications in electronics and optoelectronics. For example, studies have shown that derivatives of this compound can be used to fabricate organic light-emitting diodes (OLEDs) with improved efficiency and stability. The ability to tune the electronic properties through functionalization further enhances its versatility in material design.

In addition to its role in materials science, Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy) has also been investigated for its potential in catalysis. The compound's ability to act as a ligand in transition metal complexes has been leveraged to develop highly active catalysts for various organic transformations. Recent research highlights its effectiveness in promoting cross-coupling reactions, such as Suzuki-Miyaura couplings, under mild conditions. This not only enhances reaction efficiency but also reduces the need for hazardous reagents.

The biological activity of this compound is another area of active research. Preliminary studies suggest that it may exhibit anti-inflammatory or antioxidant properties, making it a potential candidate for drug development. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods are critical considerations. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during production. For instance, solvent-free reactions or the use of renewable feedstocks are being evaluated as sustainable alternatives to traditional synthetic routes.

In conclusion, Pyridine, 2-(1-pyrrolidinyl)-3-(3-pyrrolidinyloxy) (CAS No. 1804130-00-4) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.